Cas no 2091298-74-5 (CID 125513734)

• Product Name: CID 125513734
• CAS No: 2091298-74-5
• MF: C₉H₅ClIN₃O₂
• MW: 349.512372732162
• CID: 5267789
• Update Time: 2025-10-12

CID 125513734 Chemical and Physical Properties

Names and Identifiers

• CID 125513734
• 1,8-Naphthyridine, 5-chloro-3-iodo-2-methyl-6-nitro-

• Inchi： 1S/C9H5ClIN3O2/c1-4-6(11)2-5-8(10)7(14(15)16)3-12-9(5)13-4/h2-3H,1H3
• InChI Key： SRXFZAYEJJNOET-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C([N+]([O-])=O)=CN=2)C=C(I)C=1C

Experimental Properties

• Density: 2.030±0.06 g/cm3(Predicted)
• Boiling Point: 419.9±40.0 °C(Predicted)
• pka: -0.52±0.30(Predicted)

Additional information on CID 125513734

Compound CAS No. 2091298-74-5 and Product CID 125513734: A Comprehensive Overview

The compound with CAS No. 2091298-74-5, identified as CID 125513734, is a significant molecule in the field of chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in biomedical research, particularly in the development of novel therapeutic agents. The molecule's structure, which includes a complex arrangement of functional groups, has been extensively analyzed to understand its reactivity and stability under different conditions.

One of the most notable aspects of CID 125513734 is its ability to interact with biological systems. Researchers have explored its potential as a bioactive compound, capable of influencing cellular processes. Recent findings suggest that this compound may exhibit antioxidant properties, making it a promising candidate for use in skincare products or dietary supplements. Additionally, its ability to inhibit certain enzymes has opened avenues for its application in drug discovery.

The synthesis of CAS No. 2091298-74-5 involves a multi-step process that requires precise control over reaction conditions. Scientists have developed innovative methods to enhance the yield and purity of this compound, ensuring its suitability for large-scale production. These advancements have been documented in several peer-reviewed journals, contributing to the body of knowledge surrounding this molecule.

In terms of industrial applications, CID 125513734 has shown potential in the agricultural sector. Studies indicate that it may act as a growth enhancer for crops, improving yields under stress conditions such as drought or pest infestation. This property has led to further investigations into its use as a bio-stimulant in sustainable farming practices.

Recent breakthroughs in computational chemistry have enabled researchers to model the behavior of CAS No. 2091298-74-5 at the molecular level. These simulations have provided insights into its electronic structure and interaction with other molecules, paving the way for more targeted applications. For instance, computational studies have revealed that this compound may serve as a template for designing more efficient catalysts in organic synthesis.

The environmental impact of CID 125513734 has also been a topic of interest. Researchers have assessed its biodegradability and toxicity levels, ensuring that its use does not pose risks to ecosystems. These studies are crucial for regulatory compliance and responsible product development.

In conclusion, CAS No. 2091298-74-5 (CID 125513734) is a versatile compound with a wide range of potential applications across multiple industries. Its unique properties, coupled with ongoing research advancements, position it as a key player in future innovations. As scientists continue to explore its capabilities, this compound is expected to contribute significantly to fields such as medicine, agriculture, and materials science.